AbstractIn this work, we proposed a self-assembly method to fabricate a novel pervaporative membrane for desalination. The graphene oxide (GO) layer was deposited on polyacrylonitrile (PAN) ultrafiltration membrane support by vacuum assistance, and then a thin cross-linked sodium alginate (SA) layer was coated on the GO/PAN membrane surface to form a sandwich-like SA–GO/PAN composite membrane. The morphology and physicochemical structure of the composite membrane were characterized using attenuated total reflection-Fourier transform infrared spectroscopy (ATR-FTIR), scanning electronic microscopy (SEM), and atomic force microscopy (AFM) techniques and contact angle measurement. The thin SA layer would stabilize and protect the structure of GO layer of SA–GO/PAN membrane, thus GO layer was not easy to fall off or crack during pervaporation desalination. The effects of SA coating concentration, feed temperature, salt concentration, and multicomponent salt solutions on the desalination performance of the prepared membrane were investigated. SA–GO/PAN membrane showed a good desalination performance for high salt concentration solutions and multicomponent salt solutions. When the feed temperature raised from 30 to 80 °C, the flux of the SA–GO/PAN composite membrane increased from 5.61 to 18.35 kg m−2 h−1, while the rejection still remained above 99.8%. The experimental results showed that SA–GO/PAN composite membrane performed well in pervaporative desalination of salt solution with excellent long-term stability.Graphical abstract

With the widespread use of hydrogels, injectable hydrogels for the human body require higher safety and non-toxicity. The most important is the choice of cross-linking agent to be green. In this study, acylated chitosan macromolecular crosslinkers (MCS) were prepared by maleic acid (MA) and chitosan (CS). Its structure was confirmed by FTIR and 1H NMR and its degree of acylation was also determined. Then, a series of polymeric network hydrogels were investigated. The cross-linked copolymer poly(N-isopropyacrylamide-maleic acid copolymer)/acylated chitosan P(NIPAM-co-MA)/MCS is a series of thermosensitive hydrogels formed by free radical polymerization of NIPAM and MA with MCS as cross-linking agent. The apparent morphology, thermosensitive transition point, and hydrophilicity were investigated. The results show that the hydrogel has a homogeneous pore structure inside. The optimal low critical solution temperature (LCST) was 36.66 ℃. In addition, with the increase of maleic acid content, the water contact angle of the hydrogel is smaller, that is, the hydrophilic effect is better. The results indicate that the P(NIPAM-co-MA)/MCS hydrogels were synthesized successfully and may be a potential material for biomedical, drug delivery, or absorption application. This study can provide a certain research basis and relevant theoretical basis for clinical practice.Graphical abstract

Poly(lactic acid) (PLA) is a sustainable, biodegradable polymer with high brittleness, elastic modulus, poor ductility, and low tensile strain that might restrict the packaging applications. The properties of PLA can be modified by addition of various materials. This study intended to reveal the effect of PLA with various concentrations of tomato peel extract (TPE) on the morphological, structural, thermal, and mechanical properties of PLA/TPE biocomposites. TPE was incorporated into the PLA matrix at 2, 4, and 6% w/w. The morphological analysis showed that films were successfully prepared by a combination of solvent-casting and compression-molding. TPE was well dispersed at low concentrations, though at higher concentrations above 2% w/w, an agglomeration of the TPE was observed. Thermal analysis revealed that the glass transition temperature of the biocomposites decreased with increasing content of TPE. FTIR spectra of the biocomposites showed that several components of TPE, such as phenolic compounds and fatty acid esters, could be incorporated into the matrix. Better mechanical performance was obtained for 2 and 4% w/w of TPE content in terms of tensile strain (between 2.4 and 38% higher compared to neat PLA) that was an indication of higher mechanical flexibility. These results showed the application performance of TPE in packaging materials.Graphical abstract

A thermoplastic polyurethane (TPU) nanocomposite was synthesized based on Maghnite as an inorganic reinforcement phase. The result of this study was to evaluate the gas barrier properties of a thermoplastic polyurethane (TPU) material containing clay nanoparticles. The preparation of the thermoplastic polyurethane prepolymer with NCO terminations was carried out using an in situ solution polymerization method. The clay has already been modified by intercalation of 12-amino decanoic acid molecules NH2(CH2)11COOH (12-Mag). The polyethylene glycol/tolylene matrix 2,4-diisocyanate (PEG/TPI) was widely compatibilized with 12-Maghnite organo-modified clay. The results obtained by XRD, transmission and scanning electron microscopy (TEM and SEM) revealed that 1% (by weight) of the modified Maghnite was well dispersed in the polyurethane matrix. Thermogravimetric (TG) tests showed that nanocomposites could improve thermal stability. The gas permeability was examined by means of a membrane separation device. Significant improvements to the barrier properties were observed. The mechanical properties of the nanocomposites were evaluated according to the filler material used and the TPU matrix.Graphical abstract

This study covers the synthesis of hypercrosslinked polystyrene adsorbents based on polystyrene (P-HCP) and expanded polystyrene (EPS-HCP) with a simple one-step Friedel–Crafts reaction to remove lead. The surface areas for P-HCP and EPS-HCP were obtained as 370.79 and 689.38 m2/g, respectively. The FESEM analysis for P-HCP and EPS-HCP adsorbents displays a porous morphology and a rough building with many spherical pores. The polymers were hyper-crosslinked using formaldehyde dimethylacetal. The synthesized polymers were used for removal of lead ions at different operating conditions. The experiments were designed using a response surface methodology (RSM) based on a central composite design. The designed tests were performed in the temperature range of 20–60 °C, using lead concentration range of 20–100 mg/L and the adsorption time of 10–50 min. The results showed that the synthesized hypercrosslinked adsorbent can remove more than 95.3% of lead ions from the effluent solution. The optimal conditions of the adsorption were obtained at temperature of 30 °C, contact time of 40 min, and lead concentration of 80 mg/L. To assess the behavior of the adsorbent, the experimental data were fitted using the adsorption isotherm and kinetic models. The results illustrated that the adsorption isotherm data were well fitted by Freundlich model for EPS-HCP and Temkin isotherm for P-HCP, whereas the adsorption kinetics pursued the pseudo-second-order kinetic model for both absorbents. The experimental results showed that the synthesized polymeric adsorbents have an excellent potential for removing metal contaminants from the effluent.Graphical abstract

Bio-based oils have recently attained interest due to rising environmental concerns and the depletion of petrochemical resources. Bio-based oils high in unsaturated fatty acids, including palm oil, soybean oil, castor oil, sunflower oil, and linseed oil, have attracted attention as an alternative to petroleum-based processing oils in rubber composites. Elastomers could potentially employ bio-based oil instead of mineral oil derived from petroleum in the future as a plasticizer. Mineral oil has a reputation for being damaging to the environment and for being a resource that does not replenish itself. Even though bio-based process oils have some benefits, they are not used very often in the rubber industry because they are cold-flowing oils with low thermo-oxidation, hydrolytic stability, and a plasticizing effect that could mess up rubber processes. However, modification of the carbon–carbon double bond in bio-based oils can improve both the processability and mechanical properties of rubber composites. Thus, this study addresses cure properties in general, emphasizing cure rate, delta torque, scorch time, and cure rate index (CRI) of unmodified and modified bio-based oils in various rubber composites. The wet skid and rolling resistance performance of rubber composites used in tyre tread applications are detailed by the tanδ values at 0 and 60 ℃ from the laboratory dynamic mechanical analysis (DMA) tests. There are often compromises between tyre rolling resistance and tyre wet traction. Therefore, academics and professionals in the bio-based processing oils and rubber industries will benefit from this evaluation.Graphical abstract

The epoxy–imidazole resin is a component to form an anisotropic conducting film for use in the printed circuit board (PCB), LCD modules, which requires a latent character form of an aging ability pitch bonding. Using polycaprolactone (PCL) as the wall materials, the 2-phenylimidazole (2Pz)/PCL microcapsule was fabricated by electrospray technique to create the latent curing system. The stable process with uniform spherical morphology of microcapsule was controlled by judiciously changing the polymer concentration, voltage, polymer feed rate, and tip-to-collection (TTC) distance. The 2Pz/PCL microcapsule particles were prepared with 2Pz concentration of 0.25 and 0.5%. Field emission scanning electron microscopy (FE-SEM) was used to study the stability of the process, the change in morphology, and the average size of the electrosprayed particles. The encapsulation efficiency of 2Pz in PCL microcapsule was examined by Fourier transform infrared spectroscopy (FTIR) and thermogravimetric (TGA) analysis. The permeability test showed the microcapsule released almost all the 2Pz content after 150 min. In particular, differential scanning calorimeter (DSC) and pot-life tests showed that the 2Pz/PCL spherical microcapsule exhibited a kinetic delay behavior compared to pure 2Pz and long shelf-life of 20 days at 20 ºC, respectively. These results suggested a convenient and efficient way to encapsulate imidazole into polymer microcapsule to produce the latent form of curing agent.Graphical abstract

Bio-epoxy (BE) composites containing boron nitride (BN) and epichlorohydrin (ECH) modified BN nano-scale platelet-like (S), and hybrid EP/ECH-S composites with BN nanotubes (T) were prepared and underwent morphological, thermal, mechanical, thermomechanical, and conductivity analyses. First, BE with S nano-scale filler was mixed in varying filler content by dispersion under high-shear (HS), ultrasonic (U), or HS/U simultaneously. Moreover, S was modified with ECH and added to BE separately to study the effect of surface modification on BE ultimate properties. Combination of ECH-S and T considerably increased thermal conductivity (well above 0.75 W.m−1.K−1, typical of highly loaded BN systems). Hybrid BE/ECH-S/T systems also showed higher mechanical and thermal stability features. The role of S, ECH-S, and/or T nano-scale fillers on thermal stability is reflected in deceleration and/or less degradation at intermediate and elevated temperatures, depending on formulation. Overall, DSC confirmed formation of stronger 3D filler network within the bio-epoxy after the modification leading to increased thermal stability and conductivity of the hybrid systems. The results showed that the use of ECH modification of BN nanosheets created a dense network with a thermal conductivity at 0.7 W.m−1.K−1, conventionally according to the reports, increased to 2 W.m−1.K−1 and mechanical properties at 57 MPa of a reference epoxy increased to 90 MPa for an ECH-modified hybrid system.Graphical abstract

One of the challenges of building complex and functional tissues and organs in tissue engineering is transporting nutrients and oxygen to the tissue. The use of oxygen-releasing materials is one solution to overcome this challenge. In this study, alginate (Alg) 4% (w/v) was used as the main material for the scaffold, and calcium peroxide (CPO) was used to release oxygen. CPO can react with water and finally release oxygen, which leads to the elimination of hypoxia and effective distribution of oxygen in the scaffold. Multiple tests, including the oxygen release profile, degradability, swelling, porosity, and SEM images, performed on the bulk of the material showed that increasing the percentage of CPO in the scaffold led to an increase in oxygen release, porosity, and degradation. All CPO-containing samples could maintain oxygen concentration in solution above 5 mg/L for 1 week. Increasing CPO concentration resulted in an increase in scaffold porosity from about 48% in the control sample (Alg100-CPO0), which contains no CPO, to about 83% in the alginate hydrogel with CPO:Alg (% by w/w) equal to 5% (Alg100-CPO5). Additionally, Young’s modulus of the two samples, Alg100-CPO1 [CPO:Alg (% by w/w) equal to 1%] and Alg100-CPO5, was about 58 ± 3 and 74 ± 5 kPa, respectively. Alg100-CPO5 showed low cell viability compared to other samples. Finally, Alg100-CPO1 was chosen as the optimum sample with excellent cell viability, oxygen release, and mechanical properties of the scaffold for further studies.Graphical abstract

The production of a new microgel for Ag/CuO bimetallic nanoparticles and the discovery of its rapid catalytic potential in reduction of 4-nitrophenol and methylene blue dye were accomplished. The special microgel matrix of bimetallic nanoparticles was designed to reduce the reaction catalyzing time as reported by other researchers. Graphene oxide was substituted by vinylic group and participated as a monomer in polymerization of microgel. To increase the hydrophilicity of the microgel, the monomer N-hydroxymethyl acrylamide was chosen and acted as a crosslinker instead of conventional divinyl crosslinkers such as divinyl benzene and acrylamide derivatives (methylene-bis-acrylamide). Three grades of nanocomposites were optimized by changing the amount of crosslinker to achieve a suitable platform for rapid catalytic reduction of water pollutants. Microgel and bimetallic nanocomposites were vigorously characterized by Fourier transform infrared (FTIR) spectroscopy, field emission scanning electron microscopy (FESEM), transmission electron microscopy (TEM), elemental dispersive X-ray (EDX), X-ray diffractometry (XRD), dynamic light scattering (DLS), thermal gravimetric analysis (TGA) and ultraviolet–visible (UV–Vis) spectroscopy. The nanocomposite exhibited excellent catalytic reduction of 4-nitrophenol and methylene blue dye. The catalytic reduction showed pseudo-first-order kinetics with its kapp = 10–2 s−1 and lower NaBH4 doses. These nanocomposites are excellent materials for catalytic degradation of other pollutants and efficient candidates for effluent treatment of industrial plants.Graphical abstract